Cas no 1410810-15-9 (methyl cis-3-formylcyclobutanecarboxylate)

• Product Name: methyl cis-3-formylcyclobutanecarboxylate
• CAS No: 1410810-15-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD30802431
• CID: 5169909
• Update Time: 2026-03-04

methyl cis-3-formylcyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-methyl (1s,3s)-3-formylcyclobutane-1-carboxylate
• cis-3-Formyl-cyclobutanecarboxylic acid methyl ester
• methyl cis-3-formylcyclobutanecarboxylate

• MDL： MFCD30802431
• Inchi： 1S/C7H10O3/c1-10-7(9)6-2-5(3-6)4-8/h4-6H,2-3H2,1H3/t5-,6+
• InChI Key： LGQLZBUFWUZWAF-OLQVQODUSA-N
• SMILES： [C@@H]1(C(OC)=O)C[C@H](C=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl cis-3-formylcyclobutanecarboxylate

Comprehensive Overview of Methyl Cis-3-Formylcyclobutanecarboxylate (CAS No. 1410810-15-9)

Methyl cis-3-formylcyclobutanecarboxylate, identified by the CAS registry number 1410810-15-9, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, belonging to the class of esters, features a cyclobutane ring with a formyl group at the 3-position and a methyl ester group attached to the carboxylic acid moiety. The cis configuration denotes the spatial arrangement of these substituents on the cyclobutane ring, which plays a crucial role in its chemical reactivity and biological activity.

The synthesis of methyl cis-3-formylcyclobutanecarboxylate involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization. Recent studies have highlighted its utility as a versatile building block in the construction of complex molecular architectures. For instance, researchers have employed this compound in the development of bioactive molecules targeting specific cellular pathways, demonstrating its potential in drug discovery.

One of the most intriguing aspects of methyl cis-3-formylcyclobutanecarboxylate is its ability to participate in enantioselective reactions. The cyclobutane ring's rigidity and the steric effects introduced by the formyl and ester groups make it an ideal substrate for asymmetric catalysis. A groundbreaking study published in Nature Chemistry showcased its use in a highly enantioselective aldol reaction, yielding chiral products with exceptional optical purity. This finding underscores its importance in modern organic synthesis.

In addition to its synthetic applications, methyl cis-3-formylcyclobutanecarboxylate has been explored for its pharmacological properties. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development. Furthermore, its unique structure allows for easy modification, enabling researchers to fine-tune its pharmacokinetic properties for improved bioavailability.

The environmental impact of methyl cis-3-formylcyclobutanecarboxylate has also been a topic of recent research. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid biodegradation, minimizing its ecological footprint. This characteristic is particularly appealing for industries seeking sustainable chemical solutions.

From an industrial perspective, the production of methyl cis-3-formylcyclobutanecarboxylate has been optimized through continuous-flow synthesis methods. These methods not only enhance reaction efficiency but also reduce waste generation, aligning with current trends toward green chemistry practices.

In summary, methyl cis-3-formylcyclobutanecarboxylate (CAS No. 1410810-15-9) stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structural features and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.